![molecular formula C11H11F2NO3 B1423300 2,4-Difluoro-5-(2-methylpropanamido)benzoic acid CAS No. 1183740-54-6](/img/structure/B1423300.png)
2,4-Difluoro-5-(2-methylpropanamido)benzoic acid
Overview
Description
2,4-Difluoro-5-(2-methylpropanamido)benzoic acid is a chemical compound with the molecular formula C11H11F2NO3 and a molecular weight of 243.21 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11F2NO3/c1-5(2)10(15)14-9-3-6(11(16)17)7(12)4-8(9)13/h3-5H,1-2H3,(H,14,15)(H,16,17) . This code provides a detailed description of the molecule’s structure, including the positions of the fluorine atoms and the amide and carboxylic acid functional groups.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.Scientific Research Applications
Chemical Education
In academia, this compound can be used to teach advanced organic synthesis techniques, including fluorination reactions and amide bond formation, thus enriching chemical education curricula.
Each application leverages the unique chemical structure of 2,4-Difluoro-5-(2-methylpropanamido)benzoic acid to explore different fields of science and technology. The compound’s versatility makes it a valuable asset in research and development across multiple disciplines .
Mechanism of Action
Target of Action
The compound is a derivative of benzoic acid, which is often used in medicine and food preservation. Benzoic acid and its derivatives can have various targets depending on their specific functional groups .
Biochemical Pathways
Benzoic acid is known to be conjugated to glycine in the liver and excreted as hippuric acid . The specific pathways for this compound could be similar, but would depend on its specific targets and mode of action.
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on factors like its size, polarity, and solubility. Benzoic acid derivatives are generally well-absorbed and can be metabolized in the liver .
properties
IUPAC Name |
2,4-difluoro-5-(2-methylpropanoylamino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F2NO3/c1-5(2)10(15)14-9-3-6(11(16)17)7(12)4-8(9)13/h3-5H,1-2H3,(H,14,15)(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGVYKILXYSAKML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=C(C(=C1)C(=O)O)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-5-(2-methylpropanamido)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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